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Compound of Interest

Compound Name: Isobutyl hexanoate

Cat. No.: B089612 Get Quote

This technical guide provides a comprehensive overview of isobutyl hexanoate, a compound

of interest for researchers, scientists, and professionals in drug development due to its

applications as a flavoring agent and pharmaceutical excipient.

Core Identification
CAS Number: 105-79-3[1][2][3][4][5][6]

FEMA Number: 2202[1][6][7][8][9][10]

Synonyms: Isobutyl Caproate, 2-Methylpropyl Hexanoate[1][4][8][11]

Quantitative Data Summary
The physical and chemical properties of isobutyl hexanoate are summarized in the tables

below for easy reference and comparison.

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C₁₀H₂₀O₂ [4][8]

Molecular Weight 172.26 g/mol [1][2][4][8]

Appearance Colorless to yellowish liquid [3][6]

Odor Fruity, pineapple, green, sweet [1][3][7]

Density 0.856 g/mL at 25 °C [1][10]

Boiling Point 348-350 °C [1][3][10]

Melting Point -64.3 °C (estimate) [3]

Flash Point 169 °F (76 °C) - closed cup [6][10]

Refractive Index n20/D 1.414 [1][3][10]

Solubility Soluble in ethanol [2][8]

LogP 3.71 [3]

Table 2: Regulatory and Safety Identifiers

Identifier Value Source

EC Number 203-332-6 [1][4]

JECFA Number 166 [8][9][10]

UNII 2A3X4W9GZ0 [8]

Hazard Codes Xi (Irritant) [3]

GHS Pictogram GHS07 [10]

GHS Signal Word Warning [10]

WGK Germany 2 [3][10]

Experimental Protocols
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Detailed methodologies for key experimental procedures involving isobutyl hexanoate are

provided below.

This protocol is a general method for synthesizing esters and can be adapted for isobutyl
hexanoate.

Reactant Preparation: In a round-bottom flask, combine one molar equivalent of hexanoic

acid with 1.2 molar equivalents of isobutanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the total reactant weight) to the mixture while swirling.

Reflux: Add boiling chips to the flask and attach a reflux condenser. Heat the mixture to

reflux for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography

(TLC).

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to

neutralize the acid), and finally with brine.

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate. Decant the

dried liquid and purify by simple distillation, collecting the fraction that distills at the boiling

point of isobutyl hexanoate (approximately 175-177 °C at atmospheric pressure).

This protocol outlines a general method for the analysis of volatile compounds like isobutyl
hexanoate.

Sample Preparation: Prepare a dilute solution of isobutyl hexanoate in a suitable solvent

such as dichloromethane or ethanol. For complex matrices, a headspace or solid-phase

microextraction (SPME) technique may be employed to isolate volatile components.[12]

GC-MS System:

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977B MSD or equivalent.
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Chromatographic Conditions:

Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) is suitable.[5]

Oven Temperature Program: Start at 40°C (hold for 5 min), ramp to 250°C at a rate of

5°C/min, and hold for 5 min.[5]

Injector: Splitless mode at 250°C.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.[5]

Mass Spectrometry Conditions:

Ion Source Temperature: 230°C.

Electron Ionization Energy: 70 eV.[5]

Mass Scan Range: m/z 35-350.[5]

Data Acquisition: Full scan mode.

The genotoxic potential of isobutyl hexanoate has been assessed using the BlueScreen

assay.[1]

Principle: The BlueScreen assay is a screening method that evaluates genotoxic stress by

measuring the expression of human genes.[1]

Methodology: Isobutyl hexanoate is incubated with cells, both with and without metabolic

activation (e.g., S9 fraction).

Endpoints: The assay measures both cytotoxicity (relative cell density) and genotoxicity.

Results for Isobutyl Hexanoate: The compound was found to be negative for both

cytotoxicity and genotoxicity in this assay.[1]

Mandatory Visualizations
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Diagrams illustrating key experimental workflows are provided below using the DOT language.
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Caption: Workflow for the synthesis of isobutyl hexanoate via Fisher esterification.
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Caption: General workflow for the analysis of isobutyl hexanoate using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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